Cas no 1638764-76-7 (4-Chloro-7H-pyrrolo[2,3-d]pyrimidine-2-carbonitrile)
4-Chloro-7H-pyrrolo[2,3-d]pyrimidine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1638764-76-7
- 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine-2-carbonitrile
- SB16436
-
- Inchi: 1S/C7H3ClN4/c8-6-4-1-2-10-7(4)12-5(3-9)11-6/h1-2H,(H,10,11,12)
- InChI Key: UTQOOKQBIULNEP-UHFFFAOYSA-N
- SMILES: ClC1=C2C=CNC2=NC(C#N)=N1
Computed Properties
- Exact Mass: 178.0046238g/mol
- Monoisotopic Mass: 178.0046238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 65.4Ų
4-Chloro-7H-pyrrolo[2,3-d]pyrimidine-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ5010-100.0mg |
4-chloro-7H-pyrrolo[2,3-d]pyrimidine-2-carbonitrile |
1638764-76-7 | 97% | 100.0mg |
¥2427.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ5010-250.0mg |
4-chloro-7H-pyrrolo[2,3-d]pyrimidine-2-carbonitrile |
1638764-76-7 | 97% | 250.0mg |
¥4043.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ5010-500.0mg |
4-chloro-7H-pyrrolo[2,3-d]pyrimidine-2-carbonitrile |
1638764-76-7 | 97% | 500.0mg |
¥5770.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ5010-1.0g |
4-chloro-7H-pyrrolo[2,3-d]pyrimidine-2-carbonitrile |
1638764-76-7 | 97% | 1.0g |
¥8244.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ5010-5.0g |
4-chloro-7H-pyrrolo[2,3-d]pyrimidine-2-carbonitrile |
1638764-76-7 | 97% | 5.0g |
¥24732.0000 | 2025-04-12 |
4-Chloro-7H-pyrrolo[2,3-d]pyrimidine-2-carbonitrile Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine-2-carbonitrile
Introduction to 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine-2-carbonitrile (CAS No. 1638764-76-7)
4-Chloro-7H-pyrrolo[2,3-d]pyrimidine-2-carbonitrile is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its versatile structural framework and potential biological activities. This compound, identified by the CAS number 1638764-76-7, belongs to the pyrrolopyrimidine class, a scaffold that is widely recognized for its role in the development of various therapeutic agents. The presence of a chloro substituent at the 4-position and a nitrile group at the 2-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry.
The pyrrolo[2,3-d]pyrimidine core is a fused bicyclic system consisting of a pyrrole ring and a pyrimidine ring, which is known to exhibit diverse pharmacological properties. This structural motif has been extensively explored in drug discovery programs due to its ability to interact with multiple biological targets. For instance, derivatives of pyrrolopyrimidines have shown promise in the treatment of cancers, infectious diseases, and inflammatory conditions. The specific arrangement of functional groups in 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine-2-carbonitrile makes it a particularly interesting compound for further investigation.
In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine-2-carbonitrile has emerged as a key intermediate in the synthesis of several lead compounds that are being evaluated in clinical trials. Its structural features allow for modifications at multiple positions, enabling the creation of libraries of derivatives with tailored biological activities. This flexibility has made it a favorite among medicinal chemists working on next-generation drugs.
One of the most compelling aspects of 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine-2-carbonitrile is its potential as an antiviral agent. Recent studies have demonstrated that certain pyrrolopyrimidine derivatives can inhibit viral replication by targeting essential enzymes or receptors involved in the viral life cycle. The chloro and nitrile substituents in this compound contribute to its ability to interact with biological targets in unique ways, potentially leading to the development of new antiviral drugs that are effective against resistant strains.
The synthesis of 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine-2-carbonitrile involves multi-step organic reactions that highlight the compound's synthetic utility. The chloro group at the 4-position can be further functionalized through nucleophilic substitution reactions, while the nitrile group can be converted into other functional groups such as carboxylic acids or amides. These transformations open up numerous possibilities for designing novel molecules with enhanced pharmacological properties.
Another area where 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine-2-carbonitrile has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that specifically inhibit aberrant kinase activity, researchers aim to develop treatments that can modulate these pathways effectively. The structural features of 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine-2-carbonitrile make it an ideal candidate for this purpose, as it can be modified to target specific kinase domains.
Recent advances in computational chemistry have also contributed to the study of 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine-2-carbonitrile. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These predictions can guide experimental efforts and help optimize the design of new derivatives with improved potency and selectivity. By combining experimental data with computational insights, scientists can accelerate the drug discovery process significantly.
The potential applications of 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine-2-carbonitrile extend beyond oncology and antiviral therapy. There is growing evidence suggesting that this compound and its derivatives may have applications in treating neurological disorders and autoimmune diseases. The ability of pyrrolopyrimidines to modulate neurotransmitter receptors and immune responses makes them attractive candidates for these conditions. Further research is needed to fully explore these possibilities.
In conclusion,4-Chloro-7H-pyrrolo[2,3-d]pyrimidine-2-carbonitrile (CAS No. 1638764-76-7) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of functional groups and synthetic versatility makes it a valuable tool for developing new therapeutic agents. As research continues to uncover new biological activities and synthetic pathways, this compound is likely to play an increasingly important role in drug discovery and development.
1638764-76-7 (4-Chloro-7H-pyrrolo[2,3-d]pyrimidine-2-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)